phenylglucuronide

• CAS No.: 16063-67-5
• Product Name: phenylglucuronide
• Molecular Formula: C12H14O7
• Molecular Weight: 270.23 g/mol
• IUPAC Name: (2S,3S,4S,5R)-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)/t7-,8-,9+,10-,12?/m0/s1
• Standard InChIKey: WVHAUDNUGBNUDZ-SDQGTYQYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)OC2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O
• SMILES: C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Canonical SMILES: C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Description: Phenylglucuronide belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Phenylglucuronide is soluble (in water) and a weakly acidic compound (based on its pKa). Phenylglucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.
• Synonyms: phenylglucuronide
• PubChem Compound: 119239
• Last Modified: Nov 11 2021